![molecular formula C16H25Cl2N3 B6208885 2-[1-(cyclohexylmethyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride CAS No. 2703782-23-2](/img/no-structure.png)
2-[1-(cyclohexylmethyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride
Overview
Description
2-[1-(Cyclohexylmethyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride (CHMBD) is a synthetic compound that has been studied for its potential applications in scientific research. CHMBD is a structural analog of benzodiazepines and has been used as an agonist for the γ-aminobutyric acid (GABA) receptor in the CNS, making it a useful tool for studying the role of GABA in the brain. CHMBD has also been studied for its potential therapeutic applications, such as the treatment of anxiety and insomnia.
Mechanism of Action
2-[1-(cyclohexylmethyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride works by binding to the GABA receptor in the brain, which is responsible for mediating the effects of GABA in the brain. When 2-[1-(cyclohexylmethyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride binds to the GABA receptor, it activates the receptor, resulting in an increase in GABA activity in the brain. This increased activity can then lead to a variety of effects, such as increased relaxation and decreased anxiety.
Biochemical and Physiological Effects
The effects of 2-[1-(cyclohexylmethyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride on the body are largely due to its ability to activate the GABA receptor. When the GABA receptor is activated, it can lead to a variety of effects, such as increased relaxation, decreased anxiety, and increased sleepiness. It can also lead to the release of hormones, such as dopamine and serotonin, which can have a calming effect on the body.
Advantages and Limitations for Lab Experiments
The main advantage of using 2-[1-(cyclohexylmethyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride in laboratory experiments is its ability to activate the GABA receptor. This makes it an ideal tool for studying the role of GABA in the brain and for studying the effects of drugs on the GABA receptor. However, 2-[1-(cyclohexylmethyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride can also have a variety of side effects, such as increased drowsiness and decreased alertness, which can limit its use in certain experiments.
Future Directions
The potential future applications of 2-[1-(cyclohexylmethyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride are numerous. It could be used to study the role of GABA in the brain and the effects of drugs on the GABA receptor. It could also be used to study the effects of neurodegenerative diseases, such as Alzheimer’s and Parkinson’s. Additionally, 2-[1-(cyclohexylmethyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride could be used to study the effects of anxiety and insomnia, and could potentially be used as a therapeutic agent for these conditions. Finally, 2-[1-(cyclohexylmethyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride could be used to study the effects of other drugs, such as antidepressants and anticonvulsants, on the GABA receptor.
Synthesis Methods
2-[1-(cyclohexylmethyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride is synthesized using a method known as the Grignard reaction. This method involves the use of a Grignard reagent, which is a compound composed of a metal and a halogen, such as magnesium and bromine. The Grignard reagent is then reacted with an organic compound, such as an aldehyde or ketone, to produce the desired product. In the case of 2-[1-(cyclohexylmethyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride, the Grignard reagent is reacted with 1-cyclohexylmethyl-1,3-benzodiazole to produce the desired compound.
Scientific Research Applications
2-[1-(cyclohexylmethyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride has been used in a variety of scientific research applications. It has been used as an agonist for the GABA receptor, making it useful for studying the role of GABA in the brain. 2-[1-(cyclohexylmethyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride has also been used to study the effects of drugs on the GABA receptor, as well as in the study of neurodegenerative diseases, such as Alzheimer’s and Parkinson’s.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-[1-(cyclohexylmethyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride' involves the reaction of 1-(cyclohexylmethyl)-1H-1,3-benzodiazol-2-amine with ethyl bromoacetate to form 2-[1-(cyclohexylmethyl)-1H-1,3-benzodiazol-2-yl]ethyl 2-bromoacetate. This intermediate is then reacted with ammonia to form the desired compound, which is subsequently converted to its dihydrochloride salt form." "Starting Materials": [ "1-(cyclohexylmethyl)-1H-1,3-benzodiazol-2-amine", "ethyl bromoacetate", "ammonia", "hydrochloric acid" ], "Reaction": [ "Step 1: 1-(cyclohexylmethyl)-1H-1,3-benzodiazol-2-amine is reacted with ethyl bromoacetate in the presence of a base such as potassium carbonate to form 2-[1-(cyclohexylmethyl)-1H-1,3-benzodiazol-2-yl]ethyl 2-bromoacetate.", "Step 2: The intermediate 2-[1-(cyclohexylmethyl)-1H-1,3-benzodiazol-2-yl]ethyl 2-bromoacetate is then reacted with ammonia in ethanol to form 2-[1-(cyclohexylmethyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine.", "Step 3: The final compound is converted to its dihydrochloride salt form by treatment with hydrochloric acid." ] } | |
CAS RN |
2703782-23-2 |
Product Name |
2-[1-(cyclohexylmethyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride |
Molecular Formula |
C16H25Cl2N3 |
Molecular Weight |
330.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
